Cas no 6641-64-1 (4,5-Dichloro-2-nitroaniline)

• Product Name: 4,5-Dichloro-2-nitroaniline
• CAS No: 6641-64-1
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• MDL: MFCD00007770
• CID: 46929
• PubChem ID: 81149
• Update Time: 2025-11-01

4,5-Dichloro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-nitroaniline
• 3,4-DICHLORO-6-NITROANILINE
• 4.5-Dichloro-2-nitroaniline
• 2-nitro-4,5-dichloroaniline
• 4,5-dichlor-2-nitroanilin
• 4,5-dichloro-2-nitro-aniline
• 4,5-dichloro-2-nitrophenylamine
• Benzenamine,4,5-dichloro-2-nitro
• Benzenamine, 4,5-dichloro-2-nitro-
• 3I0G2ADU1L
• FSGTULQLEVAYRS-UHFFFAOYSA-N
• 4,5-DICHLORO-2-NITROBENZENAMINE
• NSC17012
• PubChem3466
• BEN071
• EBD8513
• 2-Amino-4,5-dichloronitrobenzene
• 4,5-dichloro-2-
• AC-2969
• NS00036036
• SCHEMBL1193334
• DTXSID0073376
• PS-5761
• CS-W015295
• MFCD00007770
• EN300-119050
• W-104751
• SY003445
• AKOS000425466
• 4,5-Dichloro-2-nitroaniline, 96%
• D4041
• CHEMBL4451591
• 4,5-dichloro-2-nitro-phenylamine
• ANILINE, 4,5-DICHLORO-2-NITRO-
• FT-0614218
• NSC-17012
• 6641-64-1
• AM20060383
• SCHEMBL9939970
• InChI=1/C6H4Cl2N2O2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H,9H
• SB78421
• A1-08017
• UNII-3I0G2ADU1L
• 1-Amino-4,5-dichloro-2-nitrobenzene
• Q27257235
• NSC 17012
• EINECS 229-657-3
• DB-028651

• MDL： MFCD00007770
• Inchi： 1S/C6H4Cl2N2O2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H,9H2
• InChI Key： FSGTULQLEVAYRS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)[N+](=O)[O-])N)Cl

Computed Properties

• Exact Mass: 205.96500
• Monoisotopic Mass: 205.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8

Experimental Properties

• Color/Form: Light yellow solid powder
• Density: 1.624
• Melting Point: 177.0 to 181.0 deg-C
• Boiling Point: 347.1 °C at 760 mmHg
• Flash Point: 163.7℃
• Refractive Index: 1.655
• PSA: 71.84000
• LogP: 3.58820

4,5-Dichloro-2-nitroaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39-S36/37/39-S22
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4,5-Dichloro-2-nitroaniline

Comprehensive Overview of 4,5-Dichloro-2-nitroaniline (CAS No. 6641-64-1)

4,5-Dichloro-2-nitroaniline (CAS No. 6641-64-1) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique molecular structure, which includes two chlorine atoms and a nitro group attached to an aniline backbone. The chemical formula of 4,5-Dichloro-2-nitroaniline is C₆H₃Cl₂N₂O₂, and it has a molecular weight of approximately 199.00 g/mol.

The synthesis of 4,5-Dichloro-2-nitroaniline typically involves the nitration of 4,5-dichloroaniline using a mixture of nitric and sulfuric acids. This process is well-documented in the literature and has been optimized to achieve high yields and purity levels. The resulting compound is a yellow crystalline solid that is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In the pharmaceutical industry, 4,5-Dichloro-2-nitroaniline serves as an important intermediate in the synthesis of various drugs and pharmaceuticals. Its unique chemical structure makes it particularly useful in the development of antimicrobial agents, antifungal compounds, and other therapeutic agents. Recent studies have highlighted its potential in the synthesis of novel antiparasitic drugs, which are crucial for addressing global health challenges such as malaria and leishmaniasis.

The physical properties of 4,5-Dichloro-2-nitroaniline, including its melting point (188-190°C) and boiling point (330°C), make it suitable for a variety of industrial processes. Its stability under moderate conditions also contributes to its widespread use in chemical synthesis. However, it is important to handle this compound with care due to its reactivity with strong reducing agents and its potential to form explosive mixtures with certain chemicals.

In the field of materials science, 4,5-Dichloro-2-nitroaniline has found applications in the development of advanced functional materials. For instance, it can be used as a precursor for the synthesis of conductive polymers and other electronic materials. Recent research has explored its use in the fabrication of organic photovoltaic cells, where its unique electronic properties contribute to improved device performance.

The environmental impact of 4,5-Dichloro-2-nitroaniline is an area of ongoing research. Studies have shown that while it is not highly toxic to aquatic organisms at low concentrations, it can persist in the environment under certain conditions. Therefore, proper disposal and handling practices are essential to minimize any potential environmental risks.

In conclusion, 4,5-Dichloro-2-nitroaniline (CAS No. 6641-64-1) is a valuable compound with diverse applications across multiple industries. Its unique chemical structure and physical properties make it an essential component in various synthetic processes and material developments. As research continues to advance, the potential uses and benefits of this compound are likely to expand further.